Cas no 897486-14-5 (2-4-(5,6-dihydro-1,4-dioxine-2-carbonyl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole)

• Product Name: 2-4-(5,6-dihydro-1,4-dioxine-2-carbonyl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole
• CAS No: 897486-14-5
• MF: C₁₈H₂₁N₃O₅S
• MW: 391.44144320488
• CID: 5480295
• Update Time: 2025-05-22

2-4-(5,6-dihydro-1,4-dioxine-2-carbonyl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Methanone, (5,6-dihydro-1,4-dioxin-2-yl)[4-(4,7-dimethoxy-2-benzothiazolyl)-1-piperazinyl]-
• 2-4-(5,6-dihydro-1,4-dioxine-2-carbonyl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole

• Inchi： 1S/C18H21N3O5S/c1-23-12-3-4-13(24-2)16-15(12)19-18(27-16)21-7-5-20(6-8-21)17(22)14-11-25-9-10-26-14/h3-4,11H,5-10H2,1-2H3
• InChI Key： JMVIIEJWRQRODQ-UHFFFAOYSA-N
• SMILES： C(C1=COCCO1)(N1CCN(C2=NC3=C(OC)C=CC(OC)=C3S2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-4-(5,6-dihydro-1,4-dioxine-2-carbonyl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole

2-4-(5,6-Dihydro-1,4-Dioxine-2-Carbonyl)Piperazin-1-Yl-4,7-Dimethoxy-1,3-Benzothiazole: A Comprehensive Overview

The compound with CAS No 897486-14-5, named 2-4-(5,6-dihydro-1,4-dioxine-2-carbonyl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. The molecule combines a benzothiazole core with a piperazine moiety and a dioxine group, creating a structure that offers diverse functional groups for potential biological interactions.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery. These compounds are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The piperazine ring in this compound adds further complexity by introducing nitrogen atoms that can participate in hydrogen bonding and other non-covalent interactions. This feature is particularly advantageous in drug design as it can enhance the molecule's bioavailability and binding affinity to target proteins.

The dioxine group attached to the piperazine moiety introduces additional flexibility and electronic diversity to the molecule. This group can act as a linker or a functional unit, depending on the context of its application. Recent research has shown that such groups can influence the pharmacokinetic properties of a compound, including its absorption, distribution, metabolism, and excretion (ADME) profiles.

One of the most exciting aspects of this compound is its potential application in the development of novel therapeutic agents. For instance, studies have suggested that benzothiazole derivatives may exhibit anti-inflammatory, antioxidant, and anticancer activities. The presence of multiple functional groups in this compound makes it a versatile candidate for exploring these therapeutic potentials.

In terms of synthesis, the compound can be prepared through a series of well-established organic reactions. The synthesis typically involves the coupling of a benzothiazole derivative with a suitably substituted piperazine ring. The introduction of the dioxine group requires careful planning to ensure optimal regioselectivity and yield. Recent advancements in catalytic methods and stereochemistry have made it easier to synthesize such complex molecules with high precision.

The pharmacological evaluation of this compound has revealed promising results in preclinical models. For example, studies have demonstrated that it exhibits potent inhibitory activity against certain enzymes implicated in inflammatory diseases. Additionally, its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative disorders.

Despite its potential benefits, further research is needed to fully understand the safety and efficacy profiles of this compound. Ongoing studies are focusing on optimizing its pharmacokinetic properties and minimizing any potential off-target effects. The integration of computational chemistry tools with experimental approaches is expected to accelerate this process.

In conclusion, 2-4-(5,6-dihydro-1,4-dioxine-2-carbonyl)piperazin-1-yli...